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Compound of Interest

Compound Name: SB-612111 hydrochloride

Cat. No.: B1663074

This guide provides crucial safety and logistical information for the proper disposal of SB-
612111 hydrochloride, a potent and selective NOP receptor antagonist. The procedures
outlined are intended for researchers, scientists, and drug development professionals to ensure
the safe handling and disposal of this compound, thereby minimizing environmental impact and
maintaining a safe laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) with comprehensive hazard classifications for
SB-612111 hydrochloride is not publicly available. Therefore, the following procedures are
based on general best practices for the disposal of potent, biologically active research
chemicals. It is imperative to consult with your institution's Environmental Health and Safety
(EHS) department for specific guidance and to ensure compliance with local, state, and federal
regulations.

Physicochemical and Technical Data

For ease of reference, the key quantitative data for SB-612111 hydrochloride are summarized
in the table below.
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Property Value Source
Molecular Weight 454.86 g/mol [1]
Chemical Formula C24H29CI2NO - HCI [1]
Appearance Solid [2]
Purity 297% [1]

Soluble to 100 mM in DMSO

Solubilit
Y and 50 mM in ethanol.

Storage Store at -20°C. [1]

Experimental Protocols: Disposal Procedures

The proper disposal of SB-612111 hydrochloride should be managed as a hazardous waste
stream unless officially determined otherwise. The following step-by-step protocol ensures a
safe and compliant disposal process.

Step 1: Personal Protective Equipment (PPE)

Before handling SB-612111 hydrochloride for disposal, ensure you are wearing the
appropriate PPE to prevent skin and eye contact, and inhalation.

Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Lab Coat: A standard laboratory coat.

o Respiratory Protection: If there is a risk of aerosolization or if handling large quantities, a
properly fitted respirator may be necessary. All handling of the solid compound should be
done in a chemical fume hood.

Step 2: Waste Segregation and Collection

Proper segregation is critical to prevent accidental chemical reactions and to ensure compliant
disposal.
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o Designate a Waste Stream: Establish a dedicated hazardous waste stream for SB-612111
hydrochloride and any materials contaminated with it.

e Collect Waste: This waste stream should include;:

o

Expired or unused solid SB-612111 hydrochloride.

[¢]

Solutions containing SB-612111 hydrochloride.

o

Contaminated labware, such as pipette tips, vials, and flasks.

[e]

Contaminated PPE, including gloves and disposable lab coats.

Step 3: Waste Containerization and Labeling

o Select an Appropriate Container: Use a chemically compatible, leak-proof container with a
secure lid for collecting the waste.

» Label the Container: The container must be clearly labeled with:

The words "Hazardous Waste".

o

[¢]

The full chemical name: "SB-612111 hydrochloride".

[e]

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

[e]

o

Any associated hazard warnings (e.g., "Potent Compound,” "Handle with Caution™).

Step 4: Storage of Waste

Store the hazardous waste container in a designated, secure area that is away from general
laboratory traffic. The storage area should be well-ventilated and have secondary containment
to prevent the spread of material in case of a spill.

Step 5: Final Disposal
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o Contact EHS: When the waste container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department.

e Arrange for Pickup: Schedule a pickup of the hazardous waste. Do not attempt to dispose of
SB-612111 hydrochloride down the drain or in the regular trash.

o Documentation: Complete any necessary waste disposal forms or manifests as required by
your institution and regulatory agencies.

Visualizing the Disposal Workflow

The following diagrams illustrate the logical relationships and workflow for the proper disposal
of SB-612111 hydrochloride.
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Caption: Workflow for the disposal of SB-612111 hydrochloride.
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Caption: Logical relationship of waste types to disposal pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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